Cas no 127127-62-2 (2-Azetidinone,4-(acetyloxy)-3-(1-methylethyl)-,(3R-trans)-(9CI))

• Product Name: 2-Azetidinone,4-(acetyloxy)-3-(1-methylethyl)-,(3R-trans)-(9CI)
• CAS No: 127127-62-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 897442
• Update Time: 2025-04-19

2-Azetidinone,4-(acetyloxy)-3-(1-methylethyl)-,(3R-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-(acetyloxy)-3-(1-methylethyl)-,(3R-trans)-(9CI)

• Inchi： 1S/C8H13NO3/c1-4(2)6-7(11)9-8(6)12-5(3)10/h4,6,8H,1-3H3,(H,9,11)/t6-,8+/m0/s1
• InChI Key： HPSUIEBVDOKXPY-POYBYMJQSA-N
• SMILES： N1[C@H](OC(C)=O)[C@@H](C(C)C)C1=O

Computed Properties

• Exact Mass: 171.08959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 55.4